Cas no 215798-22-4 (7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 215798-22-4
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD11044684
• CID: 243182
• PubChem ID: 18414272
• Update Time: 2025-05-26

7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,7-bromo-1,2,3,4-tetrahydro-6-methyl-, hydrochloride (1:1)
• Isoquinoline,7-bromo-1,2,3,4-tetrahydro-6-methyl-, hydrochloride (9CI)
• 7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CS-0143759
• 7-bromo-6-methyl-1, 2, 3, 4-tetrahydroisoquinoline;hydrochloride
• ISOQUINOLINE, 7-BROMO-1,2,3,4-TETRAHYDRO-6-METHYL-, HYDROCHLORIDE
• 215798-22-4
• 7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• Z1269184195
• isoquinoline,7-bromo-1,2,3,4-tetrahydro-6-methyl-,hydrochloride
• SCHEMBL7638137
• EN300-8163311

• MDL： MFCD11044684
• Inchi： 1S/C10H12BrN.ClH/c1-7-4-8-2-3-12-6-9(8)5-10(7)11;/h4-5,12H,2-3,6H2,1H3;1H
• InChI Key： ZTZSGAVWDYOJGY-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2=C(C=1)CNCC2.Cl

Computed Properties

• Exact Mass: 260.992
• Monoisotopic Mass: 260.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

Comprehensive Overview of 7-Bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline Hydrochloride (CAS No. 215798-22-4)

7-Bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 215798-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the tetrahydroisoquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromine substituent at the 7-position and a methyl group at the 6-position enhances its reactivity and potential applications in drug discovery and development.

In recent years, the demand for 7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline derivatives has surged due to their potential role in targeting neurological disorders and metabolic pathways. Researchers are particularly interested in its structural analogs, which are being explored for their efficacy in modulating neurotransmitter systems. The hydrochloride salt form of this compound improves its solubility, making it more suitable for experimental and formulation studies.

The synthesis of CAS No. 215798-22-4 involves multi-step organic reactions, including bromination and methylation of the tetrahydroisoquinoline core. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. This compound is often utilized as a building block in medicinal chemistry, particularly in the design of novel therapeutic agents.

One of the trending topics in the scientific community is the exploration of isoquinoline-based compounds for their anti-inflammatory and antioxidant properties. 7-Bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is no exception, as preliminary studies suggest its potential in mitigating oxidative stress-related conditions. This aligns with the growing interest in natural product-inspired drug development, where researchers seek to harness the bioactivity of plant-derived alkaloids.

From an industrial perspective, the scalability of 7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline synthesis is a critical consideration. Optimizing reaction conditions to achieve high yields and minimal byproducts is a key focus area. Additionally, the compound's stability under various storage conditions is being investigated to ensure its long-term usability in research settings.

Environmental and safety aspects of CAS No. 215798-22-4 are also under scrutiny, as regulatory bodies emphasize sustainable and safe laboratory practices. Researchers are encouraged to adopt green chemistry principles when handling this compound, such as using eco-friendly solvents and reducing waste generation. This aligns with the broader industry shift toward environmentally responsible research methodologies.

In conclusion, 7-bromo-6-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 215798-22-4) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery and therapeutic innovation.